Cas no 2361863-48-9 (N-Ethyl-N-[2-[[2-methyl-5-(4-thiomorpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide)

• Product Name: N-Ethyl-N-[2-[[2-methyl-5-(4-thiomorpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide
• CAS No: 2361863-48-9
• MF: C₁₉H₂₅N₃O₃S
• MW: 375.485103368759
• CID: 5414428
• PubChem ID: 145908905
• Update Time: 2025-06-11

N-Ethyl-N-[2-[[2-methyl-5-(4-thiomorpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-({[2-methyl-5-(thiomorpholine-4-carbonyl)phenyl]carbamoyl}methyl)prop-2-enamide
• EN300-26590580
• Z2891947105
• 2361863-48-9
• N-Ethyl-N-[2-[[2-methyl-5-(4-thiomorpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide

• Inchi： 1S/C19H25N3O3S/c1-4-18(24)21(5-2)13-17(23)20-16-12-15(7-6-14(16)3)19(25)22-8-10-26-11-9-22/h4,6-7,12H,1,5,8-11,13H2,2-3H3,(H,20,23)
• InChI Key： ZJSAEKCUFWCAND-UHFFFAOYSA-N
• SMILES： C(N(CC)CC(NC1=CC(C(N2CCSCC2)=O)=CC=C1C)=O)(=O)C=C

Computed Properties

• Exact Mass: 375.16166284g/mol
• Monoisotopic Mass: 375.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 659.7±55.0 °C(Predicted)
• pka: 13.39±0.70(Predicted)

Additional information on N-Ethyl-N-[2-[[2-methyl-5-(4-thiomorpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide

Research Brief on N-Ethyl-N-[2-[[2-methyl-5-(4-thiomorpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide (CAS: 2361863-48-9)

In recent years, the compound N-Ethyl-N-[2-[[2-methyl-5-(4-thiomorpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide (CAS: 2361863-48-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiomorpholine and acrylamide functional groups, has shown promising potential in various therapeutic applications, particularly in targeted drug delivery and enzyme inhibition. The following brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The structural complexity of N-Ethyl-N-[2-[[2-methyl-5-(4-thiomorpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide suggests its versatility in interacting with biological targets. Recent studies have focused on its role as a covalent inhibitor, leveraging the reactivity of the acrylamide moiety to form irreversible bonds with cysteine residues in target proteins. This mechanism has been explored in the context of kinase inhibition, where the compound demonstrates high selectivity and potency against specific oncogenic kinases, making it a candidate for cancer therapy.

Pharmacokinetic studies of 2361863-48-9 have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid clearance in vivo due to hepatic metabolism. Researchers are investigating prodrug strategies and structural modifications to enhance its bioavailability and half-life, which could broaden its therapeutic applicability.

In addition to its kinase inhibitory properties, recent in vitro assays have uncovered the compound's potential as an anti-inflammatory agent. The thiomorpholine moiety appears to modulate NF-κB signaling pathways, reducing the production of pro-inflammatory cytokines. This dual functionality—targeting both proliferative and inflammatory pathways—positions 2361863-48-9 as a multifaceted therapeutic agent, particularly for diseases like rheumatoid arthritis and certain cancers where both pathways are dysregulated.

Ongoing research is also exploring the compound's utility in targeted drug delivery systems. Its acrylamide group allows for conjugation with nanoparticles or antibody-drug conjugates (ADCs), enabling precise delivery to diseased tissues while minimizing off-target effects. Early-stage preclinical trials have shown promising results in reducing tumor growth in xenograft models when the compound is delivered via such targeted systems.

Despite these advancements, further investigation is needed to address potential toxicity concerns associated with off-target covalent binding. Computational modeling and high-throughput screening are being employed to identify derivatives with improved selectivity. Collaborative efforts between academic institutions and pharmaceutical companies aim to advance this compound into clinical trials within the next two years, pending successful completion of IND-enabling studies.

In conclusion, N-Ethyl-N-[2-[[2-methyl-5-(4-thiomorpholinylcarbonyl)phenyl]amino]-2-oxoethyl]-2-propenamide represents a compelling case study in the rational design of multifunctional small molecules. Its unique chemical features and diverse biological activities underscore its potential as a therapeutic agent, while ongoing optimization efforts highlight the dynamic nature of modern drug discovery. Researchers and industry professionals are encouraged to monitor developments related to this compound, as it may soon transition from bench to bedside.